Cas no 1048924-93-1 ((5-Methyl-1H-pyrazol-4-yl)methanamine)

• Product Name: (5-Methyl-1H-pyrazol-4-yl)methanamine
• CAS No: 1048924-93-1
• MF: C₅H₉N₃
• MW: 111.145060300827
• CID: 1027068
• PubChem ID: 1417882
• Update Time: 2025-04-20

(5-Methyl-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-1H-pyrazol-4-yl)methanamine
• (5-Methyl-1H-pyrazol-4-yl)methamine
• (3-Methyl-1H-pyrazol-4-yl)methanamine dihydrochloride
• (3-methyl-1H-pyrazol-4-yl)methylamine
• (3-methylpyrazol-4-yl)methylamine
• 005575
• 1-(5-methyl-1H-pyrazol-4-yl)methanamine
• AC1Q2Q5H
• SBB013491
• SureCN4054528
• ZERO
• DB-304706
• CS-0215938
• MFCD08685643
• 1048924-93-1
• F2198-3788
• STK256635
• G19247
• DB-336139
• EN300-31283
• DTXSID20362874
• (3-methyl-1H-pyrazol-4-yl)methanamine
• Z1837077131
• 1007538-66-0
• AKOS003673204
• AKOS025394096
• SCHEMBL18756770
• BBL008531
• BS-12845
• AKOS000264826
• 1H-Pyrazole-4-methanamine, 3-methyl-
• SCHEMBL4054528
• F2198-2659
• 3-methyl-1H-Pyrazole-4-methanamine

• Inchi： 1S/C5H9N3/c1-4-5(2-6)3-7-8-4/h3H,2,6H2,1H3,(H,7,8)
• InChI Key： YPBTTWVBPFEPBE-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C=N1)CN

Computed Properties

• Exact Mass: 111.079647300g/mol
• Monoisotopic Mass: 111.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 54.7Ų